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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771

To our valued audience of researchers, scientists, and development professionals: This guide
provides a performance benchmark of Phenafleur, a synthetic aromatic molecule. It has come
to our attention that the potential applications of Phenafleur may have been misconstrued. The
information available indicates that Phenafleur is utilized exclusively within the fragrance and
cosmetics industries for its olfactory properties.[1][2][3] It is not a pharmaceutical compound
and, therefore, does not engage in biological signaling pathways or elicit therapeutic effects.

This comparison, therefore, benchmarks Phenafleur against other widely-used fragrance
ingredients that serve as industry standards for similar scent profiles. The data presented is
relevant to the evaluation of performance within the fragrance industry.

Data Presentation: Comparative Performance of
Floral Scent Molecules

The following table summarizes the key performance characteristics of Phenafleur and
selected industry-standard fragrance molecules with floral and fresh scent profiles.
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Hedione
. (Methyl Phenyl Ethyl _
Characteristic Phenafleur ) ) Galaxolide
Dihydrojasmon Alcohol (PEA)
ate)
Elegant,
] ) Clean, soft,
Refined floral, transparent Floral, rose, with
] ) ) ] ) ) sweet musky;,
Odor Profile hyacinth, fruity floral, jasmine, clean, sterile
) floral, woody[7]
(raspberry)[2][3] citrus nuances[5][6] ]
freshness[2][4]
Acts as a
o Lasts 2 weeks on o
Substantivity/Ten ) N fixative,
) > 48 hours[2][3] a smelling Not specified )
acity ) extending
strip[2] )
longevity[7]
Good to very
Harmonizes well N
. good across ] Stabilizes base
Stability Very good[2][3] ) in many
various product notes[7]
blends[5]
types[2]
) Widely used, Widely used as a
Typical Use 2% to over 35% ] o
Level Up to 20%[3] 2] provides a fixative and base
eve
boosting effect[5] note enhancer[7]
Molecular Weight  204.3 g/mol [3] 226 g/mol [2] Not specified Not specified
Log P (o/w) 4.5[3] 2.92[2] Not specified Not specified
0.09 Pa @ 20°C
0.004071 mm Hg (approx. N B
Vapor Pressure Not specified Not specified
@ 23°CJ[3] 0.000675 mm
Hg)[2]
) . Ultimately Readily - N
Biodegradability ) ] Not specified Not specified
biodegradable[2]  biodegradable[2]

Experimental Protocols
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The evaluation of fragrance ingredient performance relies on a combination of analytical
chemistry and sensory analysis (olfactometry). The data presented in the table above would be
generated using protocols similar to the following:

1. Gas Chromatography-Olfactometry (GC-O):

» Objective: To identify and characterize the individual odor components of a fragrance
molecule.

» Methodology: A sample of the fragrance ingredient is injected into a gas chromatograph
(GC), which separates the compound into its volatile components based on their boiling
points and chemical properties. The separated components are then eluted from the GC
column and split into two streams. One stream goes to a chemical detector (such as a mass
spectrometer) for identification, while the other is directed to a sniffing port where a trained
sensory analyst evaluates the odor of each component as it elutes.

2. Substantivity and Tenacity Evaluation:
« Objective: To measure how long a fragrance ingredient remains detectable on a substrate.

o Methodology: A standardized amount of the fragrance ingredient is applied to a substrate,
typically a smelling strip (blotter paper) or fabric swatch. The strips are then evaluated by
trained panelists at regular time intervals (e.g., 1, 2, 4, 8, 24, 48 hours) until the scent is no
longer perceptible. The duration for which the scent remains is recorded as its substantivity
or tenacity.

3. Stability Testing:

» Objective: To assess the chemical stability of a fragrance ingredient in various product bases
(e.g., ethanol for fine fragrance, soap base, shampoo base).

» Methodology: The fragrance ingredient is incorporated into different product bases at a
specified concentration. These samples are then subjected to accelerated aging conditions,
such as elevated temperatures and exposure to UV light. The chemical integrity and odor
profile of the ingredient are monitored over time using techniques like gas chromatography
and sensory evaluation to detect any degradation or changes in scent.
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Mandatory Visualization

Chemical Structures of Phenafleur and Alternatives

The following diagram illustrates the chemical structures of Phenafleur and the selected
industry-standard fragrance molecules. This visualization provides a basis for understanding

the structure-odor relationships of these compounds.

Phenafleur Hedione Phenyl Ethyl Alcohol Galaxolide
phenafleur hedione pea galaxolide
C14H200 C13H2203 C8H100 C18H260

Click to download full resolution via product page
Chemical structures and formulas.
Fragrance Performance Evaluation Workflow

This diagram outlines the typical workflow for evaluating the performance of a fragrance

ingredient.
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Workflow for fragrance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comparative Guide to Phenafleur and Industry-
Standard Floral Fragrance Ingredients]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618771#benchmarking-the-performance-of-
phenafleur-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1618771?utm_src=pdf-custom-synthesis
https://www.forbes.com/sites/jenniferogunsolawalters/2024/05/20/the-secret-essence-how-hedione-transforms-your-favorite-scents-into-art/
https://www.firmenich.com/sites/default/files/uploads/files/ingredients/marketing-sheet/perfumery/HEDIONE_964898.pdf
https://pellwall.com/products/hedione
https://www.tuoksu.co/blogs/perfume/hedione-the-secret-scent-of-attraction
https://m.youtube.com/watch?v=t767P6uWRDo
https://www.youtube.com/watch?v=cjjssNbZlYU
https://m.youtube.com/watch?v=qWIIfgEDKpQ
https://www.perfumemaster.com/scent-notes/perfumes-with-galaxolide-notes
https://www.benchchem.com/product/b1618771#benchmarking-the-performance-of-phenafleur-against-industry-standards
https://www.benchchem.com/product/b1618771#benchmarking-the-performance-of-phenafleur-against-industry-standards
https://www.benchchem.com/product/b1618771#benchmarking-the-performance-of-phenafleur-against-industry-standards
https://www.benchchem.com/product/b1618771#benchmarking-the-performance-of-phenafleur-against-industry-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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